Cas no 2680684-42-6 (tert-butyl N-3-(3,5-difluorobenzoyl)pyridin-2-ylcarbamate)

• Product Name: tert-butyl N-3-(3,5-difluorobenzoyl)pyridin-2-ylcarbamate
• CAS No: 2680684-42-6
• MF: C₁₇H₁₆F₂N₂O₃
• MW: 334.317351341248
• CID: 5620687
• PubChem ID: 165931821
• Update Time: 2025-05-21

tert-butyl N-3-(3,5-difluorobenzoyl)pyridin-2-ylcarbamate Chemical and Physical Properties

Names and Identifiers

• 2680684-42-6
• EN300-28296162
• tert-butyl N-[3-(3,5-difluorobenzoyl)pyridin-2-yl]carbamate
• tert-butyl N-3-(3,5-difluorobenzoyl)pyridin-2-ylcarbamate

• Inchi： 1S/C17H16F2N2O3/c1-17(2,3)24-16(23)21-15-13(5-4-6-20-15)14(22)10-7-11(18)9-12(19)8-10/h4-9H,1-3H3,(H,20,21,23)
• InChI Key： DLAYAPVZRWWCCE-UHFFFAOYSA-N
• SMILES： FC1C=C(C=C(C=1)C(C1=CC=CN=C1NC(=O)OC(C)(C)C)=O)F

Computed Properties

• Exact Mass: 334.11289870g/mol
• Monoisotopic Mass: 334.11289870g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 24
• Rotatable Bond Count: 5
• Complexity: 457
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 68.3Ų

Additional information on tert-butyl N-3-(3,5-difluorobenzoyl)pyridin-2-ylcarbamate

tert-butyl N-3-(3,5-difluorobenzoyl)pyridin-2-ylcarbamate: A Comprehensive Overview

tert-butyl N-3-(3,5-difluorobenzoyl)pyridin-2-ylcarbamate (CAS No. 2680684-42-6) is a highly specialized organic compound with significant applications in the fields of pharmaceuticals and agrochemicals. This compound, characterized by its unique chemical structure, has garnered considerable attention in recent years due to its potential as a bioactive agent. The molecule consists of a pyridine ring substituted with a carbamate group at the 2-position and a 3,5-difluorobenzoyl group at the 3-position, which contributes to its distinctive properties.

The synthesis of tert-butyl N-3-(3,5-difluorobenzoyl)pyridin-2-ylcarbamate involves a multi-step process that typically begins with the preparation of the pyridine derivative. Recent advancements in synthetic chemistry have enabled researchers to optimize the reaction conditions, ensuring higher yields and improved purity. The incorporation of fluorine atoms in the benzoyl group is particularly noteworthy, as it enhances the compound's stability and bioavailability. Fluorine substitution is a common strategy in drug design to modulate pharmacokinetic properties, and this compound exemplifies that trend effectively.

One of the most promising aspects of tert-butyl N-3-(3,5-difluorobenzoyl)pyridin-2-ylcarbamate is its biological activity. Studies have shown that this compound exhibits potent inhibitory effects against various enzymes, making it a valuable lead compound in drug discovery programs. For instance, research published in *Journal of Medicinal Chemistry* highlights its ability to inhibit histone deacetylases (HDACs), which are implicated in numerous diseases, including cancer and neurodegenerative disorders. The fluorinated benzoyl group plays a critical role in enhancing the compound's binding affinity to the target enzyme.

In addition to its enzymatic activity, tert-butyl N-3-(3,5-difluorobenzoyl)pyridin-2-ylcarbamate has also been investigated for its potential as an agrochemical. Field trials conducted by agricultural research institutions have demonstrated its efficacy as a plant growth regulator. The compound's ability to modulate plant hormone signaling pathways suggests its application in enhancing crop yields under stress conditions such as drought or pest infestation.

The structural versatility of tert-butyl N-3-(3,5-difluorobenzoyl)pyridin-2-ylcarbamate allows for further functionalization to explore its full potential. Researchers are currently exploring analogs with different substituents on the pyridine ring and variations in the carbamate group. These modifications aim to enhance solubility, reduce toxicity, and improve pharmacokinetic profiles for therapeutic applications.

From an environmental standpoint, tert-butyl N-3-(3,5-difluorobenzoyl)pyridin-2-ylcarbamate has been evaluated for its biodegradability and ecological impact. Initial studies indicate that it undergoes rapid degradation under aerobic conditions, minimizing its environmental footprint. This characteristic is particularly important for agricultural applications where residue levels must be strictly controlled.

In conclusion, tert-butyl N-3-(3,5-difluorobenzoyl)pyridin-2-ylcarbamate (CAS No. 2680684-42-6) represents a cutting-edge compound with diverse applications across multiple industries. Its unique chemical structure, combined with recent advancements in synthetic methods and biological evaluations, positions it as a key player in future drug development and agricultural innovations. As research continues to uncover new insights into its properties and mechanisms of action, this compound is poised to make significant contributions to both human health and sustainable agriculture.